Cas no 2137098-12-3 (1-Pyrrolidinecarboxylic acid, 2-methyl-2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)-)
2137098-12-3 structure
Product Name:1-Pyrrolidinecarboxylic acid, 2-methyl-2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)-
CAS No:2137098-12-3
MF:C14H25NO3
MW:255.353204488754
CID:5293065
Update Time:2023-08-25
1-Pyrrolidinecarboxylic acid, 2-methyl-2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (2S)-2-methyl-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate
- 1-Pyrrolidinecarboxylic acid, 2-methyl-2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)-
-
- Inchi: 1S/C14H25NO3/c1-10(2)11(16)14(6)8-7-9-15(14)12(17)18-13(3,4)5/h10H,7-9H2,1-6H3/t14-/m0/s1
- InChI Key: GKBBUTJPBBRPAY-AWEZNQCLSA-N
- SMILES: O(C(C)(C)C)C(N1CCC[C@@]1(C)C(C(C)C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 343
- XLogP3: 2.6
- Topological Polar Surface Area: 46.6
1-Pyrrolidinecarboxylic acid, 2-methyl-2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-796567-0.05g |
tert-butyl (2S)-2-methyl-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate |
2137098-12-3 | 95% | 0.05g |
$768.0 | 2024-05-22 | |
| Enamine | EN300-796567-0.1g |
tert-butyl (2S)-2-methyl-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate |
2137098-12-3 | 95% | 0.1g |
$804.0 | 2024-05-22 | |
| Enamine | EN300-796567-0.25g |
tert-butyl (2S)-2-methyl-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate |
2137098-12-3 | 95% | 0.25g |
$840.0 | 2024-05-22 | |
| Enamine | EN300-796567-0.5g |
tert-butyl (2S)-2-methyl-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate |
2137098-12-3 | 95% | 0.5g |
$877.0 | 2024-05-22 | |
| Enamine | EN300-796567-1.0g |
tert-butyl (2S)-2-methyl-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate |
2137098-12-3 | 95% | 1.0g |
$914.0 | 2024-05-22 | |
| Enamine | EN300-796567-2.5g |
tert-butyl (2S)-2-methyl-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate |
2137098-12-3 | 95% | 2.5g |
$1791.0 | 2024-05-22 | |
| Enamine | EN300-796567-5.0g |
tert-butyl (2S)-2-methyl-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate |
2137098-12-3 | 95% | 5.0g |
$2650.0 | 2024-05-22 | |
| Enamine | EN300-796567-10.0g |
tert-butyl (2S)-2-methyl-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate |
2137098-12-3 | 95% | 10.0g |
$3929.0 | 2024-05-22 |
1-Pyrrolidinecarboxylic acid, 2-methyl-2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)- Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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